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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for ethyl
methoxyacetate (CAS No. 3938-96-3), a flammable liquid commonly used as a reagent and

solvent. The following sections detail its physical and chemical properties, toxicological profile,

and recommended safety procedures for handling, storage, and emergency situations.

Physical and Chemical Properties
Ethyl methoxyacetate is a colorless liquid with a characteristic flavor.[1] It is slightly soluble in

water but soluble in common organic solvents like ethanol and ether.[1]
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Property Value Source

Molecular Formula C5H10O3 [1][2][3][4][5]

Molecular Weight 118.13 g/mol [2][3][4]

Density 1.007 g/mL at 25 °C [1]

Boiling Point 144.5 °C [1]

44-45.5 °C at 9 mmHg [1]

Melting Point -70 °C [1]

Flash Point 115°F (46.1°C) [1][6]

46 °C (closed cup) [7]

Vapor Pressure 5.18 mmHg at 25°C [1][6]

Water Solubility Slightly soluble [1][6]

Refractive Index n20/D 1.401 [1]

Toxicological Information
The toxicological properties of ethyl methoxyacetate have not been fully investigated.[8]

However, it is classified as a flammable liquid and vapor.[4][8] Symptoms of overexposure may

include headache, dizziness, tiredness, nausea, and vomiting.[8]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable liquids

(Category 3)
GHS02 Warning

H226: Flammable

liquid and vapor

Data aggregated from multiple SDS sources.[4][8]

Experimental Protocols for Safety Evaluation
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While specific experimental protocols for ethyl methoxyacetate are not detailed in standard

Safety Data Sheets, the toxicological data presented are derived from standardized tests.

These typically include:

Acute Toxicity Studies (Oral, Dermal, Inhalation): These studies determine the short-term

adverse effects of a substance after a single exposure. The LD50 (lethal dose, 50%) or LC50

(lethal concentration, 50%) values are established through these tests.

Skin Corrosion/Irritation Tests: These experiments, often conducted on animal models or

using in-vitro methods, assess the potential of a substance to cause irreversible or reversible

skin damage.

Serious Eye Damage/Irritation Tests: Similar to skin irritation tests, these evaluate the

potential for a substance to cause damage to the eyes.

Flash Point Determination: Standardized methods, such as the closed-cup method, are used

to determine the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.[7]

Safe Handling and Storage
To ensure the safe handling and storage of ethyl methoxyacetate, the following precautions

should be taken:

Handling: Wear appropriate personal protective equipment (PPE), including protective gloves

and eye/face protection.[8][9] Keep away from heat, sparks, open flames, and hot surfaces.

[8][9] Use only non-sparking tools and take precautionary measures against static discharge.

[2][8] Ensure adequate ventilation.[2]

Storage: Store in a well-ventilated place and keep the container tightly closed.[8][9] Keep

cool.[8][9] Store in a flammables area away from oxidizing agents.[8]

Emergency Procedures
In the event of an emergency, follow these procedures:
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Spill: For a small spill, absorb the material with dry sand or an inert absorbent and place it in

an airtight container for disposal.[9] For a large spill, contain it by bunding.[9] Remove all

sources of ignition and use spark-proof tools.[8][9]

Fire: Use dry chemical, foam, water spray, or carbon dioxide to extinguish a fire.[9] Solid

streams of water are unsuitable.[9] Vapors may form explosive mixtures with air and can

travel to a source of ignition and flash back.[8]

First Aid:

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or a

shower.[8][9]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[8]

Ingestion: Clean mouth with water and drink plenty of water afterward.[8]

Visual Guides
The following diagrams illustrate key safety workflows and concepts for working with ethyl
methoxyacetate.
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Caption: Workflow for handling a spill of ethyl methoxyacetate.
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First Aid by Exposure Route Immediate Actions
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Caption: First aid measures for different exposure routes.
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Caption: Hierarchy of control measures for safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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